Cas no 941240-46-6 (4-5-(4-benzylpiperazin-1-yl)-4-cyano-1,3-oxazol-2-yl-N,N-dimethylbenzene-1-sulfonamide)

• Product Name: 4-5-(4-benzylpiperazin-1-yl)-4-cyano-1,3-oxazol-2-yl-N,N-dimethylbenzene-1-sulfonamide
• CAS No: 941240-46-6
• MF: C₂₃H₂₅N₅O₃S
• MW: 451.541303396225
• CID: 5430196
• Update Time: 2025-07-09

4-5-(4-benzylpiperazin-1-yl)-4-cyano-1,3-oxazol-2-yl-N,N-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-[5-(4-benzylpiperazin-1-yl)-4-cyano-1,3-oxazol-2-yl]-N,N-dimethylbenzenesulfonamide
• 4-5-(4-benzylpiperazin-1-yl)-4-cyano-1,3-oxazol-2-yl-N,N-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C23H25N5O3S/c1-26(2)32(29,30)20-10-8-19(9-11-20)22-25-21(16-24)23(31-22)28-14-12-27(13-15-28)17-18-6-4-3-5-7-18/h3-11H,12-15,17H2,1-2H3
• InChI Key： XOUIMSOTCWVUBR-UHFFFAOYSA-N
• SMILES： C1(S(N(C)C)(=O)=O)=CC=C(C2=NC(C#N)=C(N3CCN(CC4=CC=CC=C4)CC3)O2)C=C1

Additional information on 4-5-(4-benzylpiperazin-1-yl)-4-cyano-1,3-oxazol-2-yl-N,N-dimethylbenzene-1-sulfonamide

Comprehensive Overview of 4-5-(4-benzylpiperazin-1-yl)-4-cyano-1,3-oxazol-2-yl-N,N-dimethylbenzene-1-sulfonamide (CAS No. 941240-46-6)

4-5-(4-benzylpiperazin-1-yl)-4-cyano-1,3-oxazol-2-yl-N,N-dimethylbenzene-1-sulfonamide (CAS No. 941240-46-6) is a specialized chemical compound with significant potential in pharmaceutical research and development. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The unique structural features of this molecule, including the benzylpiperazine and oxazole moieties, make it a subject of interest for researchers exploring novel therapeutic agents.

The molecular formula of 4-5-(4-benzylpiperazin-1-yl)-4-cyano-1,3-oxazol-2-yl-N,N-dimethylbenzene-1-sulfonamide is C23H25N5O3S, with a molecular weight of 451.54 g/mol. Its structure combines a sulfonamide group with a cyano-substituted oxazole ring and a benzylpiperazine side chain. This combination is particularly intriguing for drug discovery, as it may offer unique interactions with biological targets.

Recent studies have highlighted the growing importance of sulfonamide-based compounds in addressing various health challenges. Researchers are particularly interested in how modifications to the benzylpiperazine or oxazole components might enhance the compound's pharmacological profile. This aligns with current trends in precision medicine and targeted drug design, where molecular specificity is key to developing effective treatments with minimal side effects.

The synthesis of 4-5-(4-benzylpiperazin-1-yl)-4-cyano-1,3-oxazol-2-yl-N,N-dimethylbenzene-1-sulfonamide typically involves multi-step organic reactions, with careful attention to the introduction of the cyano group and the sulfonamide functionality. These synthetic challenges have spurred innovations in green chemistry approaches, as the pharmaceutical industry seeks more sustainable production methods. The compound's moderate solubility in organic solvents and specific crystalline properties make it suitable for various formulation studies.

From a therapeutic perspective, the benzylpiperazine moiety in this compound is noteworthy, as similar structures have shown promise in neurological research. While this specific derivative is still under investigation, related compounds have demonstrated potential in addressing challenges in central nervous system disorders. However, it's crucial to emphasize that extensive clinical validation would be required before any medical applications could be considered.

The analytical characterization of 4-5-(4-benzylpiperazin-1-yl)-4-cyano-1,3-oxazol-2-yl-N,N-dimethylbenzene-1-sulfonamide typically employs advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound's purity and structural integrity, which are critical for research applications. The development of robust analytical methods for such complex molecules represents an active area of innovation in pharmaceutical analysis.

In the context of current drug discovery trends, this compound exemplifies the shift toward multi-target directed ligands. The presence of both sulfonamide and benzylpiperazine functionalities suggests potential for interacting with multiple biological pathways simultaneously. This approach aligns with modern strategies for complex diseases where single-target therapies often show limitations.

From a commercial perspective, 4-5-(4-benzylpiperazin-1-yl)-4-cyano-1,3-oxazol-2-yl-N,N-dimethylbenzene-1-sulfonamide is primarily of interest to research institutions and pharmaceutical developers. The compound is typically supplied in small quantities for investigative purposes, with strict quality control measures. Its niche application means it commands attention in specialized chemical databases and research catalogs rather than mainstream markets.

The stability profile of this compound under various conditions is an important consideration for researchers. Preliminary data suggest that 4-5-(4-benzylpiperazin-1-yl)-4-cyano-1,3-oxazol-2-yl-N,N-dimethylbenzene-1-sulfonamide maintains integrity under standard laboratory storage conditions, though specific stability studies would be required for each intended application. Such information is particularly valuable for scientists working in medicinal chemistry and drug formulation.

Looking ahead, the scientific community anticipates continued interest in heterocyclic compounds like this one, especially those combining multiple pharmacophoric elements. The integration of computational methods such as molecular docking and QSAR modeling with traditional synthetic chemistry is expected to accelerate the exploration of this compound's potential applications and derivatives.

For researchers considering working with 4-5-(4-benzylpiperazin-1-yl)-4-cyano-1,3-oxazol-2-yl-N,N-dimethylbenzene-1-sulfonamide, it's essential to consult all available safety data and handle the material according to established laboratory protocols. While not classified as hazardous under standard regulations, proper personal protective equipment and laboratory ventilation should always be employed when handling any chemical substance.

The patent landscape surrounding similar sulfonamide derivatives suggests that innovative modifications to this core structure could have intellectual property implications. Researchers are advised to conduct thorough prior art searches before embarking on extensive development programs involving this compound or its analogs.

In summary, 4-5-(4-benzylpiperazin-1-yl)-4-cyano-1,3-oxazol-2-yl-N,N-dimethylbenzene-1-sulfonamide (CAS No. 941240-46-6) represents an interesting case study in modern medicinal chemistry. Its complex structure and potential biological relevance make it a valuable tool for advancing our understanding of structure-activity relationships in drug design. As research continues, we may see new insights emerge about this compound's unique properties and possible applications in addressing unmet medical needs.